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Compound of Interest

Compound Name: 8-0x0-GTP

Cat. No.: B15613936

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with 8-oxo-7,8-dihydroguanosine 5'-triphosphate (8-
oxo-GTP). The following procedures for handling, storage, and disposal are based on best
laboratory practices for similar chemical compounds, in the absence of a specific Safety Data
Sheet (SDS) for 8-0x0-GTP. Given its application in studies of oxidative DNA damage and
potential mutagenic properties, a cautious approach is warranted.

Personal Protective Equipment (PPE)

When handling 8-oxo-GTP, especially in its solid form, appropriate personal protective
equipment is essential to minimize exposure. For aqueous solutions, the risk is lower, but good
laboratory practice should still be maintained.

Standard PPE includes:

e Gloves: Nitrile or latex gloves should be worn at all times.

o Eye Protection: Safety glasses or goggles are mandatory to protect from splashes.
e Lab Coat: A standard lab coat should be worn to protect clothing and skin.

For procedures that may generate aerosols or involve larger quantities of the powdered form,
additional precautions may be necessary, such as a disposable gown and respiratory
protection.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15613936?utm_src=pdf-interest
https://www.benchchem.com/product/b15613936?utm_src=pdf-body
https://www.benchchem.com/product/b15613936?utm_src=pdf-body
https://www.benchchem.com/product/b15613936?utm_src=pdf-body
https://www.benchchem.com/product/b15613936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational Plan: From Receipt to Use

A systematic approach to handling 8-oxo-GTP ensures safety and maintains the integrity of the
compound.

1. Receiving and Storage:
o Upon receipt, inspect the packaging for any signs of damage.

e 8-0x0-GTP is typically shipped on gel packs and should be stored at -20°C for long-term
stability.[1][2][3]

e The compound is for general laboratory use.[1][2][3]
2. Preparation of Solutions:

+ Handle the powdered form in a designated area, such as a chemical fume hood or a balance
enclosure, to prevent inhalation of dust.

o When preparing solutions, add the solvent to the pre-weighed 8-oxo-GTP powder slowly to
avoid aerosolization.

o Commercially available solutions often come in water at a concentration of 10-11 mM with a
pH of 7.5 £0.5.[1][2][3]

3. Experimental Use:
o Clearly label all tubes and containers with the compound name and concentration.

* When using in experiments, handle with the same level of precaution as any other potentially
hazardous chemical.

» Avoid direct contact with skin and eyes.

Disposal Plan

Proper disposal of 8-0xo-GTP and contaminated materials is crucial to prevent environmental
contamination and potential health risks.
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o Contaminated PPE: Used gloves, disposable lab coats, and other contaminated items
should be placed in a designated hazardous waste container.

e Chemical Waste: Unused 8-0xo-GTP solutions and other chemical waste should be
collected in a clearly labeled hazardous waste bottle.

» Disposal Method: Follow your institution's and local regulations for the disposal of chemical
waste. Do not pour 8-0xo-GTP solutions down the drain.

Quantitative Data Summary

Parameter Value Reference
Storage Temperature -20°C [11[2][3]
Shelf Life 12 months from delivery [1112][3]
Molecular Formula C10H16Ns015P3 (free acid) [1]
Molecular Weight 539.18 g/mol (free acid) [1]

Purity > 95% (HPLC) [11[2][3]
Supplied Form Solution in water [1112][3]
Concentration 10 mM - 11 mM [1][2]13]

pH 7.5 +0.5 [11[2][3]

Experimental Workflow

The following diagram outlines the safe handling workflow for 8-oxo-GTP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.jenabioscience.com/nucleotides-nucleosides/nucleotides-by-structure/nucleotide-trove/8-oxo-guanosines/nu-1116-8-oxo-gtp
https://www.jenabioscience.com/nucleotides-nucleosides/nucleotides-by-structure/nucleotide-trove/8-oxo-guanosines/nu-1117-8-oxo-dgtp
https://www.jenabioscience.com/nucleotides-nucleosides/nucleotides-by-structure/nucleotide-trove/8-oxo-guanosines/nu-1153-8-oxo-dgmp
https://www.benchchem.com/product/b15613936#personal-protective-equipment-for-handling-8-oxo-gtp
https://www.benchchem.com/product/b15613936#personal-protective-equipment-for-handling-8-oxo-gtp
https://www.benchchem.com/product/b15613936#personal-protective-equipment-for-handling-8-oxo-gtp
https://www.benchchem.com/product/b15613936#personal-protective-equipment-for-handling-8-oxo-gtp
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15613936?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

